Cas no 920475-01-0 (2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)propanamide)

• Product name: 2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)propanamide
• CAS No: 920475-01-0
• MF: C₂₀H₁₇Cl₂N₃O₂S
• MW: 434.338881254196
• CID: 5964356
• PubChem ID: 43936581

2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)propanamide
• 2-(2,4-dichlorophenoxy)-N-[4-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]propanamide
• 2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide
• F1897-0534
• AKOS024618037
• 2-(2,4-dichlorophenoxy)-N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)propanamide
• 920475-01-0

• Inchi： 1S/C20H17Cl2N3O2S/c1-12(27-18-7-4-14(21)10-16(18)22)19(26)23-15-5-2-13(3-6-15)17-11-25-8-9-28-20(25)24-17/h2-7,10-12H,8-9H2,1H3,(H,23,26)
• InChI Key： WDVVYUDYSUDGGZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CN3CCSC3=N2)C=C1)(=O)C(OC1=CC=C(Cl)C=C1Cl)C

Computed Properties

• Exact Mass: 433.0418534g/mol
• Monoisotopic Mass: 433.0418534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)propanamide

Introduction to 2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide (CAS No. 920475-01-0)

2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide (CAS No. 920475-01-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as imidazothiazoles, which are characterized by their unique structural features and biological activities. The compound's structure includes a dichlorophenoxy group and an imidazothiazole moiety, both of which contribute to its pharmacological properties.

The dichlorophenoxy group is a common functional group in many pharmaceuticals and agrochemicals. It is known for its ability to enhance the lipophilicity and metabolic stability of compounds, which can improve their bioavailability and pharmacokinetic profiles. In the case of 2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide, this group likely plays a crucial role in its cellular uptake and distribution.

The imidazothiazole moiety is another key structural feature of this compound. Imidazothiazoles are heterocyclic compounds that have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this moiety in 2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide suggests that it may exhibit similar biological activities.

Recent research has focused on the potential therapeutic applications of imidazothiazoles in various diseases. For instance, studies have shown that certain imidazothiazole derivatives exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). Additionally, some imidazothiazoles have been found to have anti-inflammatory properties, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis.

In the context of cancer research, imidazothiazoles have been investigated for their ability to inhibit the growth of various cancer cell lines. One study published in the Journal of Medicinal Chemistry reported that a series of imidazothiazole derivatives demonstrated significant cytotoxic activity against human breast cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest.

The propanamide functional group in 2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide is another important structural element. Amides are known for their ability to form hydrogen bonds and stabilize molecular conformations. This can influence the compound's interactions with biological targets and enhance its binding affinity.

From a synthetic chemistry perspective, the preparation of 2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide involves several steps. The synthesis typically begins with the formation of the dichlorophenoxy intermediate followed by coupling with an appropriate amine derivative to form the final product. The reaction conditions and choice of reagents are critical for achieving high yields and purity.

In terms of its biological evaluation, 2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide has been tested in various in vitro and in vivo models. Preliminary studies have shown that it exhibits potent antiproliferative activity against several cancer cell lines. Further investigations are ongoing to elucidate its mechanism of action and potential therapeutic applications.

The safety profile of 2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide is also an important consideration. Preclinical studies have indicated that it has a favorable safety profile with minimal toxicity at therapeutic concentrations. However, more extensive toxicological studies are needed to fully assess its safety in humans.

In conclusion, 2-(2,4-dichlorophenoxy)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)propanamide (CAS No. 920475-01-0) is a promising compound with potential therapeutic applications in various diseases. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry.